N-[(1-Aminocycloheptyl)methyl]-5-(oxolan-2-yl)-1,3-oxazole-4-carboxamide;hydrochloride
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Description
N-[(1-Aminocycloheptyl)methyl]-5-(oxolan-2-yl)-1,3-oxazole-4-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C16H26ClN3O3 and its molecular weight is 343.85. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Amino Acid-like Building Blocks
One area of research involves the synthesis of novel achiral and chiral heterocyclic amino acid-like building blocks, such as regioisomeric methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates. These compounds were prepared by reacting β-enamino ketoesters with hydroxylamine hydrochloride. Such building blocks have potential applications in medicinal chemistry and drug design, offering new avenues for the development of therapeutics and research tools (Bruzgulienė et al., 2022).
Synthesis of Triazole-based Scaffolds
Another study explored the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates, aiming to create triazole-based scaffolds. These compounds serve as peptidomimetics or biologically active compounds, potentially useful in drug discovery and development. This research indicates the importance of such compounds in creating novel therapeutic agents with specific biological activities (Ferrini et al., 2015).
Heterospirocyclic Compounds as Synthons
Research on heterospirocyclic N-methyl-N-phenyl-2H-azirin-3-amines highlights their use as synthons for heterocyclic α-amino acids. These compounds facilitate the synthesis of complex peptides and have implications for the development of new materials and bioactive molecules. The versatility of these synthons opens up possibilities for creating a wide range of structurally diverse and functionally rich compounds (Strässler et al., 1997).
Antimicrobial and Antitumor Activities
A study on the synthesis of N-arylpyrazole-containing enaminones and their conversion into various heterocyclic compounds demonstrated potential antimicrobial and antitumor activities. Such research underscores the significance of exploring novel heterocyclic compounds for therapeutic applications, highlighting the ongoing search for new drugs to combat microbial infections and cancer (Riyadh, 2011).
properties
IUPAC Name |
N-[(1-aminocycloheptyl)methyl]-5-(oxolan-2-yl)-1,3-oxazole-4-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3.ClH/c17-16(7-3-1-2-4-8-16)10-18-15(20)13-14(22-11-19-13)12-6-5-9-21-12;/h11-12H,1-10,17H2,(H,18,20);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAQGOUPMPCOEOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(CNC(=O)C2=C(OC=N2)C3CCCO3)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.